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Compound of Interest

Compound Name: Fenretinide glucuronide-d4

Cat. No.: B12405946

A Technical Guide to Fenretinide Glucuronide-d4
for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Fenretinide glucuronide-d4, a key deuterated metabolite of the synthetic
retinoid Fenretinide (N-(4-hydroxyphenyl)retinamide or 4-HPR). This document outlines its
commercial availability, applications in research, and relevant biological pathways.

Commercial Availability and Suppliers

Fenretinide glucuronide-d4 and its related compounds are available from a select number of
specialized chemical suppliers. These compounds are crucial for pharmacokinetic and
metabolic studies of Fenretinide, often serving as internal standards in bioanalytical assays.
The table below summarizes the available information from various suppliers. Researchers are
advised to contact the suppliers directly for the most current pricing, availability, and detailed
product specifications, as some of these specialized chemicals may be synthesized on
demand.
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. Product Catalog Molecular CAS
Supplier Notes
Name Number Formula Number
Fenretinide
] Offered as a
Glucuronide Cs2H3sDaNNa ) .
Clearsynth ) CS-T-96805 Not Available monosodium
Monosodium Os
salt.[1]
Salt-d4
This product
- requires
Fenretinide
custom
LGC Glucuronide - - - )
) Not specified Not specified Not specified synthesis,
Standards Monosodium
and a quote
Salt-d4
must be
requested.[2]
Listed among
their
Fenretinide- o
N ) Fenretinide-
Veeprho D4 DVEO00768 Not specified Not Available
related
Glucuronide ) -
impurities.[3]
[4]
TLC Fenretinide-
2118244-60-
Pharmaceutic  d4 F-075009 Cs2H37D4aNOs -
al Standards Glucuronide

Note: While not the glucuronidated form, Fenretinide-d4 is more widely available and used as

an internal standard. Suppliers include CP Lab Safety[5] and TLC Pharmaceutical

Standards[6].

Experimental Protocols

The primary application of Fenretinide glucuronide-d4 is as an internal standard for the

guantification of Fenretinide and its metabolites in biological matrices using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed, representative

protocol adapted from established methods for Fenretinide analysis.[7][8][9][10]
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Quantification of Fenretinide and its Metabolites in
Human Plasma using LC-MS/MS

This protocol describes a method for the simultaneous determination of Fenretinide and its
major metabolites, including Fenretinide glucuronide, in human plasma.

2.1.1. Materials and Reagents

Fenretinide, Fenretinide glucuronide, and other metabolite analytical standards

Fenretinide glucuronide-d4 (Internal Standard, IS)

HPLC-grade acetonitrile, methanol, and water

Formic acid, analytical grade

Human plasma (blank)
2.1.2. Preparation of Standard and Quality Control (QC) Samples

o Stock Solutions: Prepare individual stock solutions of Fenretinide, its metabolites, and
Fenretinide glucuronide-d4 (1S) in methanol at a concentration of 1 mg/mL.

e Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in
methanol to create working standard solutions for the calibration curve.

« Internal Standard Working Solution: Dilute the Fenretinide glucuronide-d4 stock solution
with methanol to a final concentration of 100 ng/mL.

» Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working
standard solutions to create calibration standards and quality control samples at low,
medium, and high concentrations.

2.1.3. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (standard, QC, or unknown), add 10 pL of the 100 ng/mL IS
working solution.
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e Add 200 pL of acetonitrile to precipitate plasma proteins.

» Vortex the mixture for 30 seconds.

o Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.
o Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2.1.4. LC-MS/MS Conditions

 Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system
capable of gradient elution.

e Column: A C18 reversed-phase column (e.g., Zorbax SB-C18, 3.5um, 50x2.1mm).[7][8]
» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient Elution:

0-1 min: 30% B

o

[¢]

1-5 min: Linear gradient from 30% to 95% B

[e]

5-7 min: Hold at 95% B

7-8 min: Return to 30% B

[e]

o

8-10 min: Re-equilibration at 30% B

e Flow Rate: 0.5 mL/min.

e Injection Volume: 10 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer.

¢ lonization Mode: Electrospray lonization (ESI), positive mode.
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» Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion
transitions for Fenretinide, its metabolites, and Fenretinide glucuronide-d4 should be
optimized by infusing the individual standard solutions.

o Example Transition for Fenretinide: m/z 392.3 — 283.2[7][8]
2.1.5. Data Analysis

Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard
(Fenretinide glucuronide-d4). The concentration of the unknown samples is determined from
the calibration curve.

Signaling and Metabolic Pathways
Metabolic Pathway of Fenretinide

Fenretinide undergoes metabolism in the body, primarily through oxidation and glucuronidation.
The glucuronidation of the phenolic hydroxyl group of Fenretinide is a significant detoxification
pathway, increasing its water solubility and facilitating its excretion. This reaction is catalyzed
by UDP-glucuronosyltransferases (UGTS).
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Fenretinide Glucuronidation
(4-HPR)

UDP-Glucuronosyltransferases
(UGTs)

UDP-Glucuronic Acid
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Upstream Events

Fenretinide
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1. Dosing
(e.g., oral gavage of Fenretinide
to animal models)

2. Serial Blood Sampling
(e.g.,at0,0.5,1, 2, 4, 8, 24 hours)

3. Plasma Preparation
(Centrifugation)

5. LC-MS/MS Analysis

6. Data Processing
(Concentration vs. Time)

7. Pharmacokinetic Parameter
Calculation (AUC, Cmax, T1/2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers and availability of Fenretinide
glucuronide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405946#commercial-suppliers-and-availability-of-
fenretinide-glucuronide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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